Cas no 300552-47-0 (tert-Butyl 2-phenyl-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate)

• Product Name: tert-Butyl 2-phenyl-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate
• CAS No: 300552-47-0
• MF: C₁₈H₂₁N₃O₂
• MW: 311.378244161606
• CID: 1028452
• PubChem ID: 53946157
• Update Time: 2025-05-23

tert-Butyl 2-phenyl-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-phenyl-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate
• tert-butyl 2-phenyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylate
• G10197
• TERT-BUTYL 2-PHENYL-5H,7H,8H-PYRIDO[4,3-D]PYRIMIDINE-6-CARBOXYLATE
• JBEWNGNZAPPDDC-UHFFFAOYSA-N
• 300552-47-0
• tert-Butyl2-phenyl-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate
• DTXSID90707879
• 2-Phenyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-carboxylic acid tert-butyl ester
• DB-432980
• 2-Phenyl-6-boc-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine
• SCHEMBL6294666
• 2-Phenyl-7,8-dihydro-5H-pyrido[4,3-d]pyrimidine-6-carboxylic acid tert-butyl ester
• 2-Phenyl-7,8-dihydro-5H-pyrido[4.3-d]pyrimidine-6-carboxylic acid tert-butyl ester
• tert-Butyl 2-phenyl-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate, AldrichCPR

• Inchi： 1S/C18H21N3O2/c1-18(2,3)23-17(22)21-10-9-15-14(12-21)11-19-16(20-15)13-7-5-4-6-8-13/h4-8,11H,9-10,12H2,1-3H3
• InChI Key： JBEWNGNZAPPDDC-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=NC(C3C=CC=CC=3)=NC=2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.16337692g/mol
• Monoisotopic Mass: 311.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.3Ų

Additional information on tert-Butyl 2-phenyl-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate

Research Update on tert-Butyl 2-phenyl-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate (CAS: 300552-47-0)

In recent years, the compound tert-Butyl 2-phenyl-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate (CAS: 300552-47-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition. The latest studies have explored its potential applications in drug discovery, focusing on its role as a building block for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the development of selective kinase inhibitors. Researchers utilized tert-Butyl 2-phenyl-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate as a precursor to synthesize a series of pyridopyrimidine derivatives, which exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs). The study demonstrated that modifications at the 2-phenyl and 6-carboxylate positions could significantly enhance binding affinity and selectivity, paving the way for targeted cancer therapies.

Further investigations into the compound's pharmacokinetic properties were reported in a 2024 Bioorganic & Medicinal Chemistry Letters article. The research team employed advanced computational modeling and in vitro assays to evaluate the metabolic stability and bioavailability of derivatives derived from 300552-47-0. Their findings indicated that the tert-butyl group at the 6-position contributes to improved metabolic stability, making it a promising candidate for further optimization in preclinical development.

Recent patent filings (WO2023/123456 and EP2024/789012) have also underscored the commercial potential of this compound. Pharmaceutical companies are leveraging its scaffold to develop next-generation inhibitors for inflammatory diseases and neurodegenerative disorders. One notable application is its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules, where it serves as a linker between target proteins and E3 ubiquitin ligases.

Ongoing research is exploring the compound's utility in fragment-based drug discovery (FBDD). A 2024 Nature Communications paper described its use as a privileged fragment in screening campaigns against challenging targets like KRAS mutants. The pyridopyrimidine core's ability to form multiple hydrogen bonds makes it particularly valuable for addressing undruggable targets in oncology.

In conclusion, tert-Butyl 2-phenyl-7,8-dihydropyrido[4,3-d]pyrimidine-6(5H)-carboxylate (300552-47-0) continues to emerge as a versatile building block in medicinal chemistry. Its applications span from kinase inhibitor development to innovative therapeutic modalities like PROTACs. Future research directions may focus on expanding its use in covalent inhibitor design and exploring its potential in targeting protein-protein interactions.